Cas no 61996-79-0 (5-Methyl-1-hexyn-3-ol)

• Product Name: 5-Methyl-1-hexyn-3-ol
• CAS No: 61996-79-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD00041606
• CID: 520344
• PubChem ID: 143856
• Update Time: 2025-07-25

5-Methyl-1-hexyn-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-Hexyn-3-ol, 5-methyl-
• 5-Methyl-1-hexyn-3-ol
• 5-methylhex-1-yn-3-ol
• DTXSID90977535
• 5-methyl-hex-1-yn-3-ol
• M0961
• AS-77602
• D91415
• MFCD00041606
• DA-37159
• 61996-79-0
• EN300-1250317
• SCHEMBL487461
• 5-Methyl-1-hexyn-3-ol, 97%
• AKOS009156596

• MDL： MFCD00041606
• Inchi： 1S/C7H12O/c1-4-7(8)5-6(2)3/h1,6-8H,5H2,2-3H3
• InChI Key： NTNUBJHPRAMQPC-UHFFFAOYSA-N
• SMILES： OC(C#C)CC(C)C

Computed Properties

• Exact Mass: 112.08900
• Monoisotopic Mass: 112.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Liquid
• Density: 0.860 g/mL at 25 °C
• Melting Point: -20.62°C (estimate)
• Boiling Point: 156°C(lit.)
• Flash Point: Degrees Fahrenheit:127.4°F
  Degrees Celsius:53°C
  
• Refractive Index: n20/D 1.436
• PSA: 20.23000
• LogP: 1.02660
• Solubility: Not determined

5-Methyl-1-hexyn-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1987 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10-22
• Safety Instruction： S16
• Hazardous Material Identification：
• Safety Term：S23;S24/25
• HazardClass：3
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Methyl-1-hexyn-3-ol

Comprehensive Overview of 5-Methyl-1-hexyn-3-ol (CAS No. 61996-79-0): Properties, Applications, and Industry Insights

5-Methyl-1-hexyn-3-ol (CAS No. 61996-79-0) is a versatile alkyne alcohol with significant relevance in organic synthesis and specialty chemical applications. This compound, characterized by its molecular formula C₇H₁₂O, features a unique combination of a terminal alkyne group and a hydroxyl group, making it a valuable intermediate in pharmaceuticals, fragrances, and advanced material science. Its structural properties, including a branched methyl group, contribute to its reactivity and solubility profile, which are critical for tailored synthetic pathways.

In recent years, the demand for 5-Methyl-1-hexyn-3-ol has surged due to its role in green chemistry initiatives. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods, aligning with global trends like carbon-neutral production and bio-based feedstocks. Searches for "eco-friendly alkyne derivatives" or "sustainable alcohol intermediates" often highlight this compound as a case study for reducing environmental impact in chemical processes.

The compound’s applications extend to the flavor and fragrance industry, where its volatile organic properties are leveraged to create complex olfactory profiles. With rising consumer interest in "natural-like aroma chemicals," 5-Methyl-1-hexyn-3-ol is frequently explored for its ability to mimic woody or herbal notes. This aligns with market trends favoring clean-label ingredients in cosmetics and food additives.

From a technical perspective, 61996-79-0 exhibits moderate polarity, enabling its use in multistep catalytic reactions. Its stability under mild conditions makes it a preferred choice for click chemistry applications, particularly in polymer science and nanomaterial functionalization. Industry forums often discuss its compatibility with copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely adopted method in drug discovery and bioconjugation.

Safety and handling of 5-Methyl-1-hexyn-3-ol adhere to standard laboratory protocols, with emphasis on proper ventilation and non-reactive storage. While not classified as hazardous under major regulatory frameworks, its flammability requires precautions during large-scale handling—a topic frequently addressed in "safe handling of alkynols" guidelines shared across chemical safety databases.

Innovations in process optimization have further elevated the commercial viability of this compound. Recent patents highlight flow chemistry techniques to enhance yield and purity, addressing common search queries like "scaling up alkyne alcohol production." These advancements position 61996-79-0 as a cost-effective building block for high-value derivatives.

In academic research, 5-Methyl-1-hexyn-3-ol serves as a model substrate for studying regioselective reactions. Its asymmetric carbon center attracts interest in chiral synthesis, particularly in the context of "stereocontrolled transformations"—a trending topic in synthetic organic chemistry publications. Collaborative studies between academia and industry continue to uncover novel catalytic systems to exploit its full potential.

The global market for specialty alkynols, including 5-Methyl-1-hexyn-3-ol, is projected to grow steadily, driven by demand from Asia-Pacific pharmaceutical hubs and European fragrance sectors. Analysts frequently cite "alkyne alcohol market trends 2024" reports to underscore its economic significance, with emphasis on supply chain resilience and localized production strategies.

For quality assurance, analytical techniques such as GC-MS and FTIR spectroscopy are employed to verify the purity of CAS No. 61996-79-0. Laboratories prioritize "batch consistency" in response to client requirements, reflecting broader industry standards for high-purity intermediates.

In conclusion, 5-Methyl-1-hexyn-3-ol exemplifies the intersection of structural versatility and industrial applicability. Its role in emerging fields like biodegradable polymers and catalysis research ensures continued relevance, while sustainability-driven innovations promise to expand its utility in alignment with circular economy principles.